Cas no 69083-54-1 (5-ethyl-3-methyl-1,2-oxazole-4-carboxylic acid)

5-Ethyl-3-methyl-1,2-oxazole-4-carboxylic acid is a heterocyclic carboxylic acid featuring an oxazole core, a five-membered ring containing oxygen and nitrogen. This compound is of interest in organic synthesis and pharmaceutical research due to its functionalized structure, which allows for further derivatization. The presence of both carboxylic acid and oxazole moieties makes it a versatile intermediate for constructing more complex molecules, particularly in medicinal chemistry applications. Its well-defined structure and stability under standard conditions facilitate precise synthetic modifications. The compound is typically used in the development of bioactive molecules, where its scaffold may contribute to binding interactions or metabolic stability. Proper handling and storage are recommended to maintain purity.

5-ethyl-3-methyl-1,2-oxazole-4-carboxylic acid structure

69083-54-1 structure

Product Name:5-ethyl-3-methyl-1,2-oxazole-4-carboxylic acid

CAS No:69083-54-1

MF:C₇H₉NO₃

MW:155.151262044907

CID:973054

PubChem ID:3918899

Update Time:2025-05-28

5-ethyl-3-methyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-Isoxazolecarboxylicacid,5-ethyl-3-methyl-(9CI)
- 5-ETHYL-3-METHYL-ISOXAZOLE-4-CARBOXYLIC ACID
- 5-ethyl-3-methyl-1,2-oxazole-4-carboxylic acid
- QEBFYEKSQILKOY-UHFFFAOYSA-N
- A915580
- 4-Isoxazolecarboxylic acid, 5-ethyl-3-methyl-
- 5-ethyl-3-methylisoxazole-4-carboxylic acid
- MLS000716899
- HMS2627L15
- CHEMBL1896040
- CS-0237009
- DTXSID70397954
- BB 0253309
- Z56973555
- 5-Ethyl-3-methyl-4-isoxazolecarboxylic acid
- 69083-54-1
- SCHEMBL1572504
- 5-ethyl-3-methylisoxazole-4-carboxylicacid
- AKOS000532743
- HMS1702E21
- EN300-17651
- SMR000278416
- DB-283773
- G48312
- MDL： MFCD05266744
- Inchi： 1S/C7H9NO3/c1-3-5-6(7(9)10)4(2)8-11-5/h3H2,1-2H3,(H,9,10)
- InChI Key： QEBFYEKSQILKOY-UHFFFAOYSA-N
- SMILES： O1C(=C(C(=O)O)C(C)=N1)CC

Computed Properties

Exact Mass: 155.058243149g/mol
Monoisotopic Mass: 155.058243149g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 63.3Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 290.6±35.0 °C at 760 mmHg
Flash Point: 129.5±25.9 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-ethyl-3-methyl-1,2-oxazole-4-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-ethyl-3-methyl-1,2-oxazole-4-carboxylic acid Pricemore >>

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